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Compound of Interest

Compound Name: Carbarsone

Cat. No.: B1668337

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbarsone, a pentavalent arsenical compound, has a history of use as an antiprotozoal
agent. This technical guide provides an in-depth analysis of its classification as an N-
phenylurea compound, a detailed experimental protocol for its synthesis, and an exploration of
its mechanism of action. Quantitative data are presented in tabular format for clarity.
Furthermore, visual representations of its proposed mechanism of action and a general
experimental workflow for antiprotozoal drug screening are provided using Graphviz diagrams
to facilitate understanding.

Chemical Classification of Carbarsone

Carbarsone, chemically known as [4-(carbamoylamino)phenyl]arsonic acid, is definitively
classified as an N-phenylurea compound. This classification is based on its core chemical
structure, which features a urea moiety (-NH-CO-NH-) where one of the nitrogen atoms is
directly bonded to a phenyl group. This structural characteristic is the defining feature of N-
phenylurea derivatives. The presence of the arsonic acid group (-AsO(OH)z2) on the phenyl ring
makes Carbarsone an organoarsenic compound.
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The systematic IUPAC name for Carbarsone is [4-(carbamoylamino)phenyl]arsonic acid. Its
chemical structure is as follows:

Quantitative Data

A summary of key quantitative data for Carbarsone is presented in Table 1.

Property Value Reference
Molecular Formula C7H9AsSN204 [1][2]
Molecular Weight 260.08 g/mol [1112]
Melting Point 174 °C [1]
Oral LDso (rat) 510 mg/kg [1]
White to slightly off-white
Appearance .
crystalline powder
B Slightly soluble in water and
Solubility

alcohol

Experimental Protocols
Synthesis of Carbarsone

The synthesis of Carbarsone can be achieved through the reaction of arsanilic acid with
potassium cyanate in an acidic aqueous solution. The following is a detailed experimental
protocol adapted from the chemical literature.

Materials:

p-Arsanilic acid

Potassium cyanate (KOCN)

Hydrochloric acid (HCI), concentrated

Sodium hydroxide (NaOH) solution
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» Decolorizing carbon

« Distilled water

o Erlenmeyer flasks

» Beakers

e Buchner funnel and filter paper
e Heating and stirring apparatus
e pH indicator paper

Procedure:

o Preparation of Arsanilic Acid Solution: In a suitable Erlenmeyer flask, dissolve p-arsanilic
acid in a slight excess of dilute sodium hydroxide solution.

» Reaction with Potassium Cyanate: To the alkaline solution of arsanilic acid, add a solution of
potassium cyanate in water. The molar ratio of potassium cyanate to arsanilic acid should be
approximately 1.1:1.

 Acidification: Cool the reaction mixture in an ice bath and slowly add concentrated
hydrochloric acid with constant stirring until the solution is acidic to Congo red indicator
paper. This will cause the precipitation of Carbarsone.

e Purification:
o Collect the crude Carbarsone precipitate by vacuum filtration using a Buchner funnel.
o Wash the precipitate with cold distilled water.

o To further purify, dissolve the crude product in a minimal amount of warm dilute sodium
hydroxide solution.

o Add a small amount of decolorizing carbon, stir for 5-10 minutes, and filter the hot solution
to remove the carbon.
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o Re-precipitate the Carbarsone by acidifying the filtrate with hydrochloric acid as described
in step 3.

e Drying: Collect the purified Carbarsone by vacuum filtration, wash with cold distilled water,

and dry in a desiccator over a suitable drying agent.

Mandatory Visualizations
Proposed Mechanism of Action of Arsenicals

The antiprotozoal activity of pentavalent arsenicals like Carbarsone is believed to involve their
in vivo reduction to the more toxic trivalent form. Trivalent arsenicals are known to inhibit
sulfhydryl-containing enzymes that are crucial for parasite metabolism. A key target is the
pyruvate dehydrogenase (PDH) complex, an essential enzyme in carbohydrate metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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